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The term "Solutan" does not refer to a single, distinct chemical compound. Research into the
name reveals its association with at least three different formulations, each with a unique
chemical identity and application. This technical guide will address the distinct chemical nature
of each substance historically or commercially referred to as "Solutan," providing available
data on their chemical structures and properties. The primary entities identified are a sedative-
hypnotic agent, an inorganic iodide mixture, and a respiratory therapeutic.

Clomethiazole Edisylate: A Sedative and Hypnotic
Agent

In many contexts, particularly in pharmaceuticals, "Solutan” has been a trade name for a
product containing clomethiazole edisylate. Clomethiazole is a sedative and hypnotic agent
with a chemical structure related to thiamine (Vitamin B1).

Chemical Structure and Properties of Clomethiazole

Clomethiazole, with the IUPAC name 5-(2-Chloroethyl)-4-methyl-1,3-thiazole, is the active
pharmacological component.[1] It is often administered as an edisylate salt to improve its
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solubility and stability.
Chemical Formula: CeHsCINS[1]
Molar Mass: 161.65 g-mol~1[1]

The edisylate salt has the chemical formula CsH14CINOeSs and a molecular weight of 351.83
g/mol .[2]

Table 1: Physicochemical Properties of Clomethiazole

Property Value Reference

5-(2-Chloroethyl)-4-methyl-1,3-

IUPAC Name thiazole [1]
CAS Number 533-45-9 (free base) [1]
Molecular Formula CeHsCINS [1]
Molar Mass 161.65 g-mol~—1 [1]
Appearance Oily solution (free base) [1]
Elimination Half-life 3.6-5 hours [1]

Mechanism of Action: GABAergic Modulation

Clomethiazole functions as a positive allosteric modulator at the GABA-A receptor, specifically
at the barbiturate/picrotoxin binding site.[1][2] This action enhances the effect of the inhibitory
neurotransmitter GABA, leading to sedative, hypnotic, anxiolytic, and anticonvulsant effects.[1]
Unlike barbiturates, it also appears to directly act on chloride ion channels.[1] Additionally,
clomethiazole is a known inhibitor of the CYP2E1 enzyme, which can slow the metabolism of
ethanol.[1]
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Caption: Mechanism of action of Clomethiazole at the GABA-A receptor.

Inorganic lodide Mixture: A Historical Formulation

PubChem lists a substance with the name "Solutan” having the molecular formula [2KNa,
which corresponds to a mixture of potassium iodide and sodium iodide.[3][4] This formulation is
chemically distinct from clomethiazole.

Chemical Structure and Properties

This form of "Solutan” is not a single compound but an equimolar mixture of two simple
inorganic salts.

Table 2: Properties of the Inorganic lodide Mixture "Solutan"

Property Value Reference
Molecular Formula l2KNa [3]4]
CAS Number 81064-46-2 [31[4]
Molecular Weight 315.897 g/mol [4]
Potassium sodium iodide
Synonyms [4]
(1/1/2)

Potassium lodide (KI), Sodium

Components ]
lodide (Nal)

lodide salts have a long history of use in medicine, primarily for their antiseptic properties and
as a source of iodine in cases of deficiency.

Respiratory Aid Formulation

A third product, also named "Solutan," is described as a solution for cough and other
respiratory ailments.[5] This formulation is a mixture of several active ingredients and is distinct
from the other two substances.
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Composition

The reported ingredients for this respiratory solution include:

Ephedrine

Saponin

Belladonna

Fennel

Novocaine

Water and alcohol[5]

This combination of ingredients suggests a multi-faceted approach to symptom relief, with
components aimed at bronchodilation (ephedrine), expectoration (saponin), and anticholinergic
effects (belladonna). Due to the complex and variable nature of such herbal and multi-
component formulations, a detailed chemical and pharmacological analysis is not feasible
without specific quantitative data.

Experimental Protocols

Given the ambiguity of the term "Solutan,” a single, universally applicable set of experimental
protocols cannot be provided. The methodologies for synthesis, purification, and analysis would
be entirely dependent on which "Solutan” is being referenced. For instance, the synthesis of
clomethiazole would involve organic chemistry techniques, while the preparation of the iodide
mixture would be a straightforward inorganic salt combination.

Experimental Workflow for Clomethiazole Analysis:
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Caption: A general experimental workflow for the analysis of clomethiazole.

In conclusion, the name "Solutan” has been applied to several chemically unrelated products.
For researchers and drug development professionals, it is crucial to identify the specific
chemical entity of interest—Dbe it clomethiazole edisylate, an inorganic iodide salt mixture, or a
multi-component respiratory formulation—before proceeding with any in-depth study or
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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